cis-2-Methyl-butyl-1,3-dioxane

• CAS No.: 39087-22-4
• Molecular Formula: C9H18O2
• Molecular Weight: 158.24 g/mol
• IUPAC Name: 5-butyl-2-methyl-1,3-dioxane
• InChI: InChI=1S/C9H18O2/c1-3-4-5-9-6-10-8(2)11-7-9/h8-9H,3-7H2,1-2H3
• InChI Key: IJCIOLXHDMCLLI-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1COC(OC1)C

Description

cis-2-Methyl-butyl-1,3-dioxane: is an organic compound with the molecular formula C₉H₁₈O₂ and a molecular weight of 158.2380 g/mol . It is a stereoisomer of 1,3-dioxane, characterized by the presence of a cis-configuration of the methyl and butyl groups attached to the dioxane ring .

Preparation Methods

Synthetic Routes and Reaction Conditions: cis-2-Methyl-butyl-1,3-dioxane can be synthesized through the acetalization of carbonyl compounds with 1,3-propanediol in the presence of a Brönsted or Lewis acid catalyst . A standard procedure involves using toluenesulfonic acid as a catalyst in refluxing toluene, allowing continuous removal of water from the reaction mixture using a Dean-Stark apparatus . Other methods include using orthoesters or molecular sieves for effective water removal .

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale, often employing more efficient catalysts and optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

Types of Reactions: cis-2-Methyl-butyl-1,3-dioxane undergoes various chemical reactions, including oxidation, reduction, and substitution .

Common Reagents and Conditions:

Oxidation: Reagents like KMnO₄ and OsO₄ can be used for oxidation reactions.

Reduction: Common reducing agents include H₂/Ni, Zn/HCl, and NaBH₄.

Substitution: Reagents such as RLi, RMgX, and RCuLi are used for nucleophilic substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield lactones or related cleavage products, while reduction can produce alcohols .

Scientific Research Applications

cis-2-Methyl-butyl-1,3-dioxane has various applications in scientific research, including:

Chemistry: Used as a protecting group for carbonyl compounds during synthetic transformations.

Medicine: Investigated for its potential use in drug delivery systems and as a building block for pharmaceutical compounds.

Industry: Utilized in the production of polymers and as a solvent in various industrial processes.

Mechanism of Action

The mechanism of action of cis-2-Methyl-butyl-1,3-dioxane involves its interaction with molecular targets through its dioxane ring. The compound can form stable complexes with various substrates, influencing their reactivity and stability . The pathways involved include acetalization and ketalization reactions, which protect carbonyl groups from unwanted reactions .

Comparison with Similar Compounds

trans-2-Methyl-5-butyl-1,3-dioxane: A stereoisomer with a different spatial arrangement of the methyl and butyl groups.

cis-2-tert-Butyl-5-methyl-1,3-dioxane: Another stereoisomer with a tert-butyl group instead of a butyl group.

1,3-Dioxolane: A related compound with a similar ring structure but different substituents.

Uniqueness: cis-2-Methyl-butyl-1,3-dioxane is unique due to its specific cis-configuration, which influences its chemical reactivity and interactions with other molecules. This configuration can lead to different physical and chemical properties compared to its trans-isomer and other related compounds .